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Compound of Interest

Compound Name: 2-(5-Oxazolyl)benzonitrile

Cat. No.: B181152 Get Quote

- A comprehensive overview of the synthesis, properties, and potential applications of a key

heterocyclic building block.

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed examination of 2-(5-Oxazolyl)benzonitrile, a

heterocyclic compound of interest in medicinal chemistry and materials science. While the

specific historical discovery and initial synthesis of this compound are not extensively

documented in publicly accessible literature, this paper constructs a probable and efficient

synthetic route based on established methodologies. This guide includes a detailed

experimental protocol for a plausible synthesis, a summary of its physicochemical properties

with predicted spectral data, and a discussion of its potential applications. All quantitative data

are presented in structured tables, and key processes are visualized using diagrams to

facilitate understanding for researchers and professionals in drug development.

Introduction
2-(5-Oxazolyl)benzonitrile, with the CAS Number 1186127-13-8, is a bifunctional molecule

incorporating both a benzonitrile and an oxazole moiety. The benzonitrile group is a common

precursor for various functional groups in organic synthesis and is a key structural element in

numerous pharmaceuticals. The oxazole ring is a privileged scaffold in medicinal chemistry,

found in a wide array of biologically active natural products and synthetic compounds. The
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combination of these two functionalities in a single molecule makes 2-(5-Oxazolyl)benzonitrile
a valuable building block for the synthesis of more complex molecules with potential

therapeutic applications.

Due to the limited availability of primary literature on its discovery, this guide focuses on a

practical and widely applicable synthetic method for its preparation: the Van Leusen oxazole

synthesis.

Plausible Synthesis Pathway: The Van Leusen
Reaction
A highly probable and efficient method for the synthesis of 2-(5-Oxazolyl)benzonitrile is the

Van Leusen oxazole synthesis. This reaction involves the condensation of an aldehyde with

tosylmethyl isocyanide (TosMIC) in the presence of a base to form a 5-substituted oxazole.[1]

[2][3] For the synthesis of the title compound, the logical precursors are 2-cyanobenzaldehyde

and TosMIC.

The reaction proceeds via the deprotonation of TosMIC, followed by nucleophilic attack on the

aldehyde carbonyl group. The resulting intermediate then undergoes an intramolecular

cyclization and subsequent elimination of p-toluenesulfinic acid to yield the aromatic oxazole

ring.[2]

Diagram of the Proposed Synthetic Pathway
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Caption: Proposed synthesis of 2-(5-Oxazolyl)benzonitrile via the Van Leusen reaction.

Experimental Protocols
The following is a detailed experimental protocol for the synthesis of 2-(5-
Oxazolyl)benzonitrile based on the Van Leusen oxazole synthesis.

Synthesis of 2-(5-Oxazolyl)benzonitrile from 2-
Cyanobenzaldehyde and TosMIC
Materials:

2-Cyanobenzaldehyde

Tosylmethyl isocyanide (TosMIC)

Anhydrous Potassium Carbonate (K₂CO₃)
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Anhydrous Methanol (MeOH)

Dichloromethane (CH₂Cl₂)

Brine (saturated aqueous NaCl solution)

Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

To a stirred solution of 2-cyanobenzaldehyde (1.0 eq) in anhydrous methanol at room

temperature, add tosylmethyl isocyanide (1.1 eq).

To this mixture, add anhydrous potassium carbonate (2.0 eq) portion-wise over 10 minutes.

Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer

chromatography (TLC).

After completion of the reaction (typically 2-4 hours), cool the mixture to room temperature.

Remove the solvent under reduced pressure.

Partition the residue between dichloromethane and water.

Separate the organic layer, and wash it with brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography on silica gel using a suitable eluent

system (e.g., a gradient of ethyl acetate in hexanes) to afford pure 2-(5-
Oxazolyl)benzonitrile.

Diagram of the Experimental Workflow
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Caption: Workflow for the synthesis and purification of 2-(5-Oxazolyl)benzonitrile.

Physicochemical and Spectral Data
As specific experimental data for 2-(5-Oxazolyl)benzonitrile is not readily available in the

literature, the following tables summarize its basic physicochemical properties and predicted

spectral data based on the analysis of its constituent functional groups.
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Table 1: Physicochemical Properties
Property Value

CAS Number 1186127-13-8

Molecular Formula C₁₀H₆N₂O

Molecular Weight 170.17 g/mol

Appearance Predicted to be a white to off-white solid

Solubility
Expected to be soluble in common organic

solvents (e.g., DMSO, CH₂Cl₂, Ethyl Acetate)

Table 2: Predicted ¹H NMR Spectral Data (400 MHz,
CDCl₃)

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~8.0-8.2 m 2H

Aromatic-H (H

adjacent to CN and

oxazole)

~7.6-7.8 m 2H Aromatic-H

~7.9 s 1H Oxazole-H (C2-H)

~7.3 s 1H Oxazole-H (C4-H)

Table 3: Predicted ¹³C NMR Spectral Data (100 MHz,
CDCl₃)
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Chemical Shift (δ, ppm) Assignment

~152 Oxazole C2

~150 Oxazole C5

~133-135 Aromatic Quaternary-C

~128-132 Aromatic CH

~125 Oxazole C4

~117 Nitrile (CN)

~112 Aromatic Quaternary-C (C attached to CN)

Table 4: Predicted Infrared (IR) Spectroscopy Data
Wavenumber (cm⁻¹) Intensity Assignment

~2225 Strong C≡N stretch (nitrile)

~1600, 1480 Medium C=C stretch (aromatic)

~1550 Medium C=N stretch (oxazole)

~1100 Strong C-O-C stretch (oxazole)

Table 5: Predicted Mass Spectrometry Data
m/z Interpretation

170 [M]⁺ (Molecular Ion)

142 [M - CO]⁺

115 [M - HCN - CO]⁺

102 [C₇H₄N]⁺

Potential Applications and Signaling Pathways
Given its structure, 2-(5-Oxazolyl)benzonitrile is a promising scaffold for the development of

novel therapeutic agents. The benzonitrile moiety can be a target for modification or can act as
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a key interaction point with biological targets. The oxazole ring is a known pharmacophore in

many classes of drugs.

For instance, substituted benzonitriles and oxazoles have been investigated as inhibitors of

various enzymes and as modulators of signaling pathways implicated in diseases such as

cancer, inflammation, and infectious diseases. The logical relationship for its potential use in

drug discovery is outlined below.

Diagram of Potential Drug Discovery Logic
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Caption: A logical workflow for the development of drug candidates from 2-(5-
Oxazolyl)benzonitrile.

Conclusion
2-(5-Oxazolyl)benzonitrile is a heterocyclic compound with significant potential as a building

block in synthetic and medicinal chemistry. Although its specific discovery and historical

synthesis are not well-documented, established synthetic methods like the Van Leusen oxazole

synthesis provide a reliable route for its preparation. This guide has provided a comprehensive

overview of a plausible synthetic protocol, predicted physicochemical and spectral data, and

the potential applications of this compound. The information presented herein is intended to

serve as a valuable resource for researchers engaged in the fields of organic synthesis, drug

discovery, and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b181152?utm_src=pdf-body
https://www.benchchem.com/product/b181152?utm_src=pdf-body
https://www.benchchem.com/product/b181152?utm_src=pdf-body
https://www.benchchem.com/product/b181152?utm_src=pdf-custom-synthesis
https://www.organic-chemistry.org/Highlights/2005/05May.shtm
https://www.organic-chemistry.org/Highlights/2005/05May.shtm
https://en.wikipedia.org/wiki/Van_Leusen_reaction
https://pmc.ncbi.nlm.nih.gov/articles/PMC7180750/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7180750/
https://www.benchchem.com/product/b181152#discovery-and-history-of-2-5-oxazolyl-benzonitrile
https://www.benchchem.com/product/b181152#discovery-and-history-of-2-5-oxazolyl-benzonitrile
https://www.benchchem.com/product/b181152#discovery-and-history-of-2-5-oxazolyl-benzonitrile
https://www.benchchem.com/product/b181152#discovery-and-history-of-2-5-oxazolyl-benzonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181152?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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